Cas no 16817-31-5 (Ethyl 3,5-dimethylbenzofuran-2-carboxylate)

Ethyl 3,5-dimethylbenzofuran-2-carboxylate structure

16817-31-5 structure

Product Name:Ethyl 3,5-dimethylbenzofuran-2-carboxylate

CAS No:16817-31-5

MF:C₁₃H₁₄O₃

MW:218.248464107513

CID:854798

PubChem ID:12496771

Update Time:2025-04-19

Ethyl 3,5-dimethylbenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3,5-dimethylbenzofuran-2-carboxylate
- ethyl 3,5-dimethyl-1-benzofuran-2-carboxylate
- TQR0010
- Ethyl 3,5-dimethyl-benzofuran-2-carboxylate
- AKOS000359860
- CS-0167791
- DTXSID60500410
- Ethyl3,5-dimethylbenzofuran-2-carboxylate
- 16817-31-5
- DB-064678
- CHEMBL4441725
- J-520830
- F20888
- STK522147
- SCHEMBL19661983
- Inchi： 1S/C13H14O3/c1-4-15-13(14)12-9(3)10-7-8(2)5-6-11(10)16-12/h5-7H,4H2,1-3H3
- InChI Key： SORWKMANHPUFPA-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)=C(C)C2C=C(C)C=CC1=2

Computed Properties

Exact Mass: 218.094294304g/mol
Monoisotopic Mass: 218.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 39.4Å²

Experimental Properties

Density: 1.093(59.0000℃)

Ethyl 3,5-dimethylbenzofuran-2-carboxylate Security Information

Hazard Category Code： 36
Safety Instruction： 7/8

Ethyl 3,5-dimethylbenzofuran-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM387471-1g	Ethyl 3,5-dimethylbenzofuran-2-carboxylate	16817-31-5	95%+	1g	$64	2023-02-17
Chemenu	CM387471-5g	Ethyl 3,5-dimethylbenzofuran-2-carboxylate	16817-31-5	95%+	5g	$242	2023-02-17
eNovation Chemicals LLC	Y1261413-1g	Ethyl 3,5-dimethylbenzofuran-2-carboxylate	16817-31-5	95%	1g	$210	2023-09-04
eNovation Chemicals LLC	Y1261413-5g	Ethyl 3,5-dimethylbenzofuran-2-carboxylate	16817-31-5	95%	5g	$595	2023-09-04
A2B Chem LLC	AE82057-250mg	Ethyl 3,5-dimethylbenzofuran-2-carboxylate	16817-31-5	95%	250mg	$63.00	2024-04-20
A2B Chem LLC	AE82057-1g	Ethyl 3,5-dimethylbenzofuran-2-carboxylate	16817-31-5	95%	1g	$131.00	2024-04-20
A2B Chem LLC	AE82057-5g	Ethyl 3,5-dimethylbenzofuran-2-carboxylate	16817-31-5	95%	5g	$478.00	2024-04-20

Ethyl 3,5-dimethylbenzofuran-2-carboxylate Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

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